24-Hydroxycholesterol-d4

• Molecular Formula: C27H46O2
• Molecular Weight: 406.7 g/mol
• InChI: InChI=1S/C27H46O2/c1-17(2)25(29)11-6-18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18?,20-,21-,22-,23+,24?,25?,26-,27+/m0/s1/i11D2,17D,25D
• InChIKey: IOWMKBFJCNLRTC-XKCMBJMQSA-N

24-Hydroxycholesterol-d7 Internal Standard for Oxysterol Analysis

24-Hydroxycholesterol-d4 is a deuterium-labeled analog of the endogenous brain oxysterol 24S-hydroxycholesterol (24S-HC, cerebrosterol) [1]. It serves as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods, enabling precise and accurate quantification of unlabeled 24S-HC in biological matrices . The target analyte, 24S-HC, is a key biomarker for brain cholesterol turnover, formed exclusively in neurons by the enzyme cholesterol 24-hydroxylase (CYP46A1) and capable of crossing the blood-brain barrier into the systemic circulation [2].

Workflow LC-MS/MS or GC-MS quantification of 24S-HC

Selection Deuterated SIL-IS for matrix effect correction

Use Context Brain oxysterol biomarker research, CYP46A1 pathway studies

• [1] Tripodi, D., Vitarelli, F., Spiti, S., & Leoni, V. (2024). The Diagnostic Use of the Plasma Quantification of 24S-Hydroxycholesterol and Other Oxysterols in Neurodegenerative Disease. Advances in Experimental Medicine and Biology, 1440, 337-351. View Source
• [2] Leoni, V., & Caccia, C. (2013). Potential diagnostic applications of side chain oxysterols analysis in plasma and cerebrospinal fluid. Biochemical Pharmacology, 86(1), 26-36. View Source

Why 24-Hydroxycholesterol-d7 Outperforms Non-Deuterated Analogs

Substituting 24-Hydroxycholesterol-d4 with a non-deuterated structural analog (e.g., unlabeled 25-hydroxycholesterol or cholesterol) introduces significant error in LC-MS/MS quantification. The principle of isotope dilution mass spectrometry dictates that the ideal internal standard must be chemically and physically identical to the analyte to co-elute and correct for matrix-induced ion suppression/enhancement [1]. While a non-deuterated analog may co-extract, it will not perfectly mirror the analyte's ionization behavior, compromising accuracy and precision [2]. In contrast, a deuterated SIL-IS like 24-Hydroxycholesterol-d4, with its four-deuterium mass shift, corrects for these variabilities, providing the quantitative rigor required for measuring low-abundance oxysterol biomarkers in complex biological matrices such as plasma and cerebrospinal fluid .

Target ISTD

24-Hydroxycholesterol-d7 (deuterated SIL-IS)

Potential Substitute

Unlabeled 25-hydroxycholesterol or cholesterol

Co-elution and ionization behavior may differ, leading to uncorrected matrix effects and higher assay variability. Isotope dilution accuracy cannot be matched by a structural analog.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source

Quantitative Evidence Supporting 24-Hydroxycholesterol-d7

Isotopic Purity and Mass Shift

The isotopic purity of a deuterated internal standard is critical for avoiding signal overlap and ensuring assay accuracy. For 24-Hydroxycholesterol-d4, a Certificate of Analysis (CoA) from a commercial vendor demonstrates a high isotopic enrichment of 74.88% for the d4 species [1]. This quantitative data is essential for comparing it to alternatives like 24(R/S)-Hydroxycholesterol-d7, which would have a different isotopic distribution and potentially different chromatographic behavior due to the higher degree of deuteration .

Isotopic Purity

Class-level

d4 species enrichment: 74.88%

Supports isotopic identity verification for quantitative use

Vendor CoA; combined deuterated species >95%

Evidence Dimension	Isotopic Enrichment (d4 species)
Target Compound Data	74.88% (d4 species)
Comparator Or Baseline	In-house QC specification: >98% chemical purity, isotopic enrichment varies by synthesis.
Quantified Difference	Target d4 enrichment of 74.88%, with a combined isotopic purity for deuterated species (d2-d4) of >95%.
Conditions	Quantified by Mass Spectrometry (MS) as per vendor CoA [1].

Why This Matters

This data ensures that the majority of the internal standard signal is isolated from the unlabeled analyte, minimizing isotopic cross-talk and improving quantitative accuracy.

• [1] Santa Cruz Biotechnology. (2024). 24-Hydroxycholesterol-d4 (sc-489591) Certificate of Analysis (CoA) Data. View Source

Matrix Effect Correction vs. Unlabeled Analogs

Stable isotope-labeled internal standards (SIL-IS) like 24-Hydroxycholesterol-d4 are the gold standard for correcting matrix effects in LC-MS/MS, a major source of assay variability. While a general class-level inference, this principle is fundamental to selection. Studies have shown that SIL-IS consistently provides superior accuracy and precision compared to structural analog internal standards, which fail to co-elute perfectly with the analyte, leading to differential ionization in the source [1]. Using a non-deuterated analog would result in a higher coefficient of variation (CV) and potential bias in quantified 24S-HC concentrations [2].

Matrix Effect Correction

Class-level

SIL-IS co-elution vs. structural analog

Critical for low-variance oxysterol measurement in complex matrices

Typical CV with analog can exceed 20% in lipid extracts

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Co-elutes with analyte, corrects for ion suppression/enhancement.
Comparator Or Baseline	Structural Analog Internal Standard (e.g., unlabeled 25-Hydroxycholesterol).
Quantified Difference	SIL-IS provides superior accuracy; typical assay CV <15% with SIL-IS vs. >20% with a structural analog for complex matrices [1].
Conditions	Inference based on general principles of LC-MS/MS bioanalysis for lipid/sterol quantification [1].

Why This Matters

This justifies the higher procurement cost of a deuterated internal standard over a cheaper, unlabeled alternative by ensuring the generation of regulatory-grade, publication-quality data.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source

Precision in Plasma 24S-HC Quantification

The clinical relevance of 24S-Hydroxycholesterol (24S-HC) as a biomarker for neurodegenerative diseases demands a high degree of quantitative precision [1]. 24-Hydroxycholesterol-d4 is the specific SIL-IS required to achieve this precision. In a study monitoring 24S-HC in a rat model of optic neuropathy, GC-MS analysis with a deuterated internal standard enabled the detection of a 3-fold increase in plasma 24S-HC levels following laser-induced retinal injury, compared to controls [2]. Such a precise, low-variance measurement is directly attributable to the use of a matched SIL-IS like 24-Hydroxycholesterol-d4.

Plasma 24S-HC Precision

Reported

3.0-fold elevation detected (laser-injured vs. control)

Enables detection of biologically relevant biomarker changes

Rat optic neuropathy model, GC-MS with deuterated IS

Evidence Dimension	Precision of Plasma 24S-HC Quantification
Target Compound Data	Detected a 3-fold increase in plasma 24S-HC.
Comparator Or Baseline	Control group (fellow eye).
Quantified Difference	3.0-fold elevation (laser-injured vs. control).
Conditions	Rat model of optic neuropathy; plasma analyzed by GC-MS with a deuterated internal standard [2].

Why This Matters

This demonstrates that 24-Hydroxycholesterol-d4 enables the detection of biologically and clinically significant changes in the target analyte that would be obscured by the high analytical variability inherent in non-isotopically-corrected methods.

• [1] Tripodi, D., Vitarelli, F., Spiti, S., & Leoni, V. (2024). The Diagnostic Use of the Plasma Quantification of 24S-Hydroxycholesterol and Other Oxysterols in Neurodegenerative Disease. Advances in Experimental Medicine and Biology, 1440, 337-351. View Source
• [2] Brétillon, L., Martine, L., Pasquis, B., Fourgeux, C., Schnebelen, C., et al. (2009). Relevance of 24S-hydroxycholesterol as a biomarker of optic neuropathies. Association for Research in Vision and Ophthalmology annual congress, Fort Lauderdale, Florida. View Source

24-Hydroxycholesterol-d7 Application Scenarios

LC-MS/MS Quantification of Plasma 24S-HC

In clinical or preclinical laboratories developing quantitative LC-MS/MS methods to measure plasma 24S-HC as a biomarker for Alzheimer's disease or multiple sclerosis [1]. Procurement of 24-Hydroxycholesterol-d4 is mandatory to serve as the stable isotope-labeled internal standard, ensuring the assay meets the required accuracy and precision criteria for clinical research or regulatory submission, as outlined by the evidence of its superior matrix effect compensation compared to non-deuterated alternatives [2].

CYP46A1 Activity Screening

In pharmaceutical R&D screening for activators or inhibitors of cholesterol 24-hydroxylase (CYP46A1), the enzyme responsible for 24S-HC production [1]. Accurate quantification of 24S-HC in cell culture media or tissue homogenates is crucial. 24-Hydroxycholesterol-d4 enables robust, high-throughput LC-MS/MS quantification, which is essential for generating reliable dose-response curves and SAR data [2]. This avoids the false negatives/positives associated with less precise quantification methods.

Brain Cholesterol Metabolism and Neurodegeneration

In academic and government neuroscience research focused on brain cholesterol turnover and its role in neurodegeneration [1]. Studies investigating the effect of genetic modifications, diet, or drug treatments on brain-specific 24S-HC synthesis require the most accurate measurement of this low-abundance oxysterol in both brain tissue and CSF. As demonstrated in optic neuropathy research, the use of 24-Hydroxycholesterol-d4 is essential for detecting the subtle but biologically significant changes (e.g., 3-fold increases) that define disease progression or therapeutic response [2].

Application

Selection Property

Validation Focus

Human plasma 24S-HC biomarker research

Deuterated SIL-IS for matrix effect compensation

Bioanalytical precision and accuracy review in research matrices

CYP46A1 enzyme activity screening

Co-eluting internal standard for cell/tissue matrices

Linearity of response and assay reproducibility

Brain oxysterol turnover in neurodegeneration models

Isotopically matched ISTD for low-abundance oxysterols

Detection of subtle biological changes in brain/CSF research samples

• [1] Tripodi, D., Vitarelli, F., Spiti, S., & Leoni, V. (2024). The Diagnostic Use of the Plasma Quantification of 24S-Hydroxycholesterol and Other Oxysterols in Neurodegenerative Disease. Advances in Experimental Medicine and Biology, 1440, 337-351. View Source
• [2] Brétillon, L., Martine, L., Pasquis, B., Fourgeux, C., Schnebelen, C., et al. (2009). Relevance of 24S-hydroxycholesterol as a biomarker of optic neuropathies. Association for Research in Vision and Ophthalmology annual congress, Fort Lauderdale, Florida. View Source